
Application Notes and Protocols: Detection of
BCL6 Degradation by CCT373566 using Western

Blot

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
B-cell lymphoma 6 (BCL6) is a transcriptional repressor protein that is a key driver in several

types of non-Hodgkin's lymphoma, including diffuse large B-cell lymphoma (DLBCL).

CCT373566 is a potent and orally active molecular glue degrader that induces the degradation

of BCL6.[1] This document provides a detailed protocol for detecting the degradation of BCL6

in cultured cells upon treatment with CCT373566 using the Western blot technique.

Mechanism of Action of CCT373566
CCT373566 functions as a "molecular glue," inducing the polymerization of BCL6. This drug-

induced polymerization facilitates the recognition of BCL6 by the E3 ubiquitin ligase SIAH1.

Subsequently, SIAH1 ubiquitinates the polymerized BCL6, marking it for degradation by the

26S proteasome. This targeted degradation of BCL6 leads to the suppression of its

downstream transcriptional targets and exhibits potent anti-proliferative effects in BCL6-

dependent cancer cell lines.
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Caption: CCT373566-induced BCL6 degradation pathway.

Quantitative Data Summary
The following table summarizes the quantitative data regarding the efficacy of CCT373566 in

inducing BCL6 degradation and its anti-proliferative effects in various DLBCL cell lines.

Parameter Cell Line Value Reference

IC50 (Degradation) - 0.7 nM N/A

IC50 (Degradation) - 2.2 nM [1]

Anti-proliferative

Activity
HT Potent [2][3]

Anti-proliferative

Activity
Karpas 422 Potent [2][3]

Anti-proliferative

Activity
SU-DHL-4 Potent [2][3]

Anti-proliferative

Activity
OCI-Ly1 Potent [2][3]

Experimental Protocol: Western Blot for BCL6
Degradation
This protocol outlines the steps to assess the degradation of BCL6 in DLBCL cell lines (e.g.,

SU-DHL-4, OCI-Ly1) following treatment with CCT373566.
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Cell Culture & Treatment

Protein Extraction

Electrophoresis & Transfer

Immunodetection

1. Seed DLBCL Cells

2. Treat with CCT373566

3. Harvest Cells

4. Lyse Cells with RIPA Buffer

5. Quantify Protein Concentration

6. Prepare Samples

7. SDS-PAGE

8. Transfer to PVDF Membrane

9. Ponceau S Staining

10. Blocking

11. Primary Antibody Incubation (anti-BCL6)

12. Secondary Antibody Incubation

13. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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